Cas no 120465-89-6 (3-butyl-7-[(4-chloro-3-nitrophenyl)sulfonyl]-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane)

• Product Name: 3-butyl-7-[(4-chloro-3-nitrophenyl)sulfonyl]-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane
• CAS No: 120465-89-6
• MF: C₁₉H₂₈ClN₃O₄S
• MW: 429.961322784424
• CID: 1210440
• PubChem ID: 3078257
• Update Time: 2025-04-20

3-butyl-7-[(4-chloro-3-nitrophenyl)sulfonyl]-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

• 3-butyl-7-[(4-chloro-3-nitrophenyl)sulfonyl]-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane
• 7-butyl-3-(4-chloro-3-nitrophenyl)sulfonyl-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane
• 3,7-Diazabicyclo(3.3.1)nonane, 3-butyl-7-((4-chloro-3-nitrophenyl)sulfonyl)-9,9-dimethyl-
• 3-Butyl-7-((4-chloro-3-nitrophenyl)sulfonyl)-9,9-dimethyl-3,7-diazabicyclo(3.3.1)nonane
• DTXSID30923415
• 3-Butyl-7-(4-chloro-3-nitrobenzene-1-sulfonyl)-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane
• 120465-89-6

• Inchi： 1S/C19H28ClN3O4S/c1-4-5-8-21-10-14-12-22(13-15(11-21)19(14,2)3)28(26,27)16-6-7-17(20)18(9-16)23(24)25/h6-7,9,14-15H,4-5,8,10-13H2,1-3H3
• InChI Key： OAQDFURJOIZXJF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])S(N1CC2CN(CCCC)CC(C1)C2(C)C)(=O)=O

Computed Properties

• Exact Mass: 429.14914
• Monoisotopic Mass: 429.148905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8
• XLogP3: 4.1

Experimental Properties

• Density: 1.254
• Boiling Point: 529°C at 760 mmHg
• Flash Point: 273.7°C
• Refractive Index: 1.556
• PSA: 83.76